Cas no 874493-60-4 (2-chloropyrido[3,2-d]pyrimidin-4-amine)

• Product Name: 2-chloropyrido[3,2-d]pyrimidin-4-amine
• CAS No: 874493-60-4
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• CID: 6835531
• PubChem ID: 117873288
• Update Time: 2025-02-18

2-chloropyrido[3,2-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• DB-149905
• 2-Chloro-pyrido[3,2-d]pyrimidin-4-amine
• 874493-60-4
• SCHEMBL16466554
• 2-chloropyrido[3,2-d]pyrimidin-4-amine

• Inchi： 1S/C7H5ClN4/c8-7-11-4-2-1-3-10-5(4)6(9)12-7/h1-3H,(H2,9,11,12)
• InChI Key： OEEWKKRJLNRBQV-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2C(=CC=CN=2)N=1)N

Computed Properties

• Exact Mass: 180.0202739Da
• Monoisotopic Mass: 180.0202739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.7Ų